Cas no 2680806-27-1 (2-(5-{(prop-2-en-1-yloxy)carbonylamino}-4H-1,2,4-triazol-3-yl)acetic acid)

• Product Name: 2-(5-{(prop-2-en-1-yloxy)carbonylamino}-4H-1,2,4-triazol-3-yl)acetic acid
• CAS No: 2680806-27-1
• MF: C₈H₁₀N₄O₄
• MW: 226.18940114975
• CID: 5648696
• PubChem ID: 165941830
• Update Time: 2025-06-08

2-(5-{(prop-2-en-1-yloxy)carbonylamino}-4H-1,2,4-triazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680806-27-1
• EN300-28274736
• 2-(5-{[(prop-2-en-1-yloxy)carbonyl]amino}-4H-1,2,4-triazol-3-yl)acetic acid
• 2-(5-{(prop-2-en-1-yloxy)carbonylamino}-4H-1,2,4-triazol-3-yl)acetic acid

• Inchi： 1S/C8H10N4O4/c1-2-3-16-8(15)10-7-9-5(11-12-7)4-6(13)14/h2H,1,3-4H2,(H,13,14)(H2,9,10,11,12,15)
• InChI Key： WKVTVVUDJQADMR-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1=NNC(CC(=O)O)=N1)=O

Computed Properties

• Exact Mass: 226.07020481g/mol
• Monoisotopic Mass: 226.07020481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 117Ų

Additional information on 2-(5-{(prop-2-en-1-yloxy)carbonylamino}-4H-1,2,4-triazol-3-yl)acetic acid

Introduction to 2-(5-{(prop-2-en-1-yloxy)carbonylamino}-4H-1,2,4-triazol-3-yl)acetic acid (CAS No. 2680806-27-1) in Modern Chemical and Biomedical Research

2-(5-{(prop-2-en-1-yloxy)carbonylamino}-4H-1,2,4-triazol-3-yl)acetic acid, identified by the CAS number 2680806-27-1, represents a sophisticated organic compound with significant potential in the realms of chemical synthesis and biomedical applications. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a triazole ring system integrated with ester and amino functional groups. The unique combination of these structural motifs not only endows the molecule with distinct chemical properties but also opens up diverse avenues for exploration in drug discovery and therapeutic development.

The molecular architecture of 2-(5-{(prop-2-en-1-yloxy)carbonylamino}-4H-1,2,4-triazol-3-yl)acetic acid is a testament to the ingenuity of modern synthetic chemistry. The presence of the propenyl ether moiety and the carbonylamino group attached to the triazole ring introduces both reactivity and potential bioactivity. Such structural features are often exploited in medicinal chemistry to modulate biological targets, particularly in the design of novel pharmaceuticals. The acetic acid moiety at one end of the molecule further enhances its versatility, allowing for further derivatization and functionalization.

In recent years, there has been growing interest in heterocyclic compounds, especially those containing the triazole ring, due to their broad spectrum of biological activities. Triazoles are known for their stability, ease of synthesis, and ability to interact with various biological targets. For instance, derivatives of triazoles have been explored as antifungal agents, antiviral drugs, and even as components in materials science applications. The specific derivative CAS No. 2680806-27-1 stands out due to its unique substitution pattern, which may confer novel pharmacological properties.

The ester group in 2-(5-{(prop-2-en-1-yloxy)carbonylamino}-4H-1,2,4-triazol-3-yl)acetic acid is particularly noteworthy. Ester functionalities are commonly found in pharmaceuticals and agrochemicals due to their role as prodrugs or as sites for enzymatic hydrolysis to release active compounds. In this context, the propenyl ether ester may serve as a precursor for more complex molecules or as a scaffold for structure-based drug design. The ability to modify this group allows chemists to fine-tune the pharmacokinetic and pharmacodynamic profiles of derivatives.

One of the most compelling aspects of this compound is its potential application in biomedical research. The triazole ring is a privileged scaffold in drug design due to its ability to form hydrogen bonds and π-stacking interactions with biological targets such as enzymes and receptors. Additionally, the presence of both amino and carbonyl groups provides multiple sites for interaction with biomolecules. This dual functionality makes CAS No. 2680806-27-1 an attractive candidate for developing small-molecule inhibitors or modulators.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can identify potential binding modes between 2-(5-{(prop-2-en-1-yloxy)carbonylamino}-4H-1,2,4-triazol-3-yl)acetic acid and target proteins or enzymes. These computational studies have already shown promise in identifying novel therapeutic agents.

The synthesis of CAS No. 2680806-27-1 involves multi-step organic reactions that showcase the capabilities of modern synthetic methodologies. Key steps include nucleophilic substitution reactions at the triazole ring followed by condensation reactions to introduce the ester functionality. The use of palladium-catalyzed cross-coupling reactions may also be employed to construct the propenyl ether moiety efficiently. Such synthetic strategies highlight the importance of transition metal catalysis in facilitating complex molecule construction.

In addition to its pharmaceutical potential, 2-(5-{(prop-2-en-1-yloxy)carbonylamino}-4H-1,2,4-triazol-3-yl)acetic acid may find applications in materials science due to its ability to form coordination complexes with metal ions. Metal complexes derived from this compound could exhibit unique electronic properties useful in catalysis or as components in advanced materials such as luminescent probes or sensors.

The role of such compounds in addressing global health challenges cannot be overstated. With increasing concerns about antibiotic resistance and emerging infectious diseases, there is a continuous need for innovative therapeutic agents. The versatility of CAS No. 2680806-27-1 makes it a valuable tool in the search for new drugs that can combat these challenges effectively.

In conclusion, 2-(5-{(propenyl-oxy-carbonylamino)-4H-lactam}]-acetic acid (CAS No: 2680806–27–1) represents a promising candidate for further exploration in both academic research and industrial applications Its unique structural features offer multiple opportunities for functionalization leading to novel bioactive molecules that could address unmet medical needs Furthermore advances computational techniques continue enhancing our ability predictably design optimize compounds ensuring faster more efficient discovery process